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Compound of Interest |

1H-pyrrole-2,5-dione, 3-(1-methyl-
Compound Name: 1H-indol-3-yl)-4-(1-methyl-6-nitro-
1H-indol-3-yl)-

Cat. No.: B1683996
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Indolylmaleimides are a class of synthetic compounds that have garnered significant interest in
drug discovery due to their potent and often selective inhibition of various protein kinases.
These compounds share a common chemical scaffold, a maleimide ring attached to one or two
indole moieties. Their biological activity is primarily attributed to their ability to compete with
ATP for the kinase domain of enzymes such as Protein Kinase C (PKC), Glycogen Synthase
Kinase-3p (GSK-3p3), and components of the PISK/AKT signaling pathway. Dysregulation of
these pathways is implicated in a multitude of diseases, including cancer, inflammatory
disorders, and ischemia-reperfusion injury, making indolylmaleimides promising therapeutic

candidates.

This document provides detailed application notes and protocols for the development of animal
models for the in vivo testing of indolylmaleimides. It is intended to guide researchers in
designing and executing preclinical studies to evaluate the efficacy, pharmacokinetics, and
safety of this compound class.

Target Signaling Pathways of Indolylmaleimides
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Indolylmaleimides are known to interact with several key signaling pathways involved in cell
growth, proliferation, and survival. Understanding these pathways is crucial for designing
relevant in vivo studies and interpreting their outcomes.
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Indolylmaleimides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683996#developing-animal-models-for-in-vivo-
testing-of-indolylmaleimides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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